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Compound of Interest

Compound Name: Promecarb

Cat. No.: B155259 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Promecarb is a carbamate insecticide that has been utilized for the control of a variety of

agricultural and household pests.[1][2] As a crystalline solid, its physical and chemical

properties are crucial for its formulation, application, environmental fate, and toxicological

assessment. This technical guide provides a comprehensive overview of the core physical and

chemical characteristics of Promecarb crystals, intended to serve as a valuable resource for

researchers, scientists, and professionals in drug development and environmental science. The

information presented herein is a synthesis of data from various scientific and regulatory

sources.

Chemical Identity
Promecarb is chemically identified as 3-methyl-5-(1-methylethyl)phenyl methylcarbamate.[3]

Its chemical structure and identifiers are summarized in the table below.
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Identifier Value

IUPAC Name
3-methyl-5-(propan-2-yl)phenyl

methylcarbamate

CAS Number 2631-37-0[4]

Chemical Formula C₁₂H₁₇NO₂[2]

Molecular Weight 207.27 g/mol [5]

SMILES CC1=CC(=CC(=C1)OC(=O)NC)C(C)C[6]

InChI Key DTAPQAJKAFRNJB-UHFFFAOYSA-N[3]

Physical Properties of Promecarb Crystals
The physical properties of Promecarb crystals are essential for understanding its behavior in

various environments and for its proper handling and formulation.

Crystallographic Data
A thorough search of publicly available scientific literature and crystallographic databases,

including the Cambridge Structural Database (CSD)[7][8], did not yield a definitive experimental

determination of the crystal structure of Promecarb. Therefore, detailed information on its

crystal system, space group, and unit cell dimensions is not available at this time.

Tabulated Physical Properties
The following table summarizes the key physical properties of Promecarb crystals. It is

important to note that some discrepancies exist in the reported values across different sources.

The values presented here represent a consolidation of the available data, with ranges

provided where applicable.
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Property Value Source(s)

Appearance
Colorless, odorless crystalline

solid
[9]

Melting Point 87 - 88 °C (189 - 190 °F) [5][10]

Boiling Point
117 °C at 0.1 mmHg; 243 °F at

0.01 mmHg
[10]

Vapor Pressure
3 x 10⁻⁵ mmHg at 25 °C (77

°F)
[10]

Density Approximately 1.0 g/cm³ [5]

Solubility
Promecarb exhibits varying solubility in different solvents, a critical factor for its formulation

and environmental mobility.

Solvent Solubility Temperature

Water 91 mg/L Room Temperature

Acetone 400 - 600 g/L Not Specified

Methanol Soluble Not Specified

Dichloromethane 400 - 600 g/L Not Specified

Toluene Soluble Not Specified

Chloroform Slightly Soluble Not Specified

Dimethylformamide 400 - 600 g/L Not Specified

1,2-Dichloroethane 400 - 600 g/L Not Specified

Chemical Properties of Promecarb
The chemical properties of Promecarb dictate its reactivity, stability, and degradation

pathways.
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Stability and Reactivity
Promecarb is a carbamate ester and exhibits reactivity typical of this class of compounds.[10]

Key stability and reactivity information includes:

Hydrolysis: Promecarb is susceptible to hydrolysis, particularly under alkaline conditions.

[10] The rate of hydrolysis is pH-dependent, being faster in basic solutions. The half-life at

pH 7 is approximately 310 hours, while at pH 9, it decreases to 5.7 hours.[11]

Thermal Stability: It is reported to be stable with no changes observed upon storage for 140

hours at 50 °C (122 °F).[10][11] Information on its thermal decomposition products is not

readily available.

Incompatibilities: Promecarb is incompatible with strong acids, strong bases, and strong

reducing agents.[10] Contact with alkaline materials will lead to its degradation.[10]

Mechanism of Action: Cholinergic Signaling
Pathway Inhibition
Promecarb, like other carbamate insecticides, exerts its toxic effect by inhibiting the enzyme

acetylcholinesterase (AChE).[1] AChE is a critical enzyme in the cholinergic signaling pathway,

responsible for the breakdown of the neurotransmitter acetylcholine (ACh) in the synaptic cleft.

The inhibition of AChE by Promecarb is a reversible process involving the carbamoylation of

the serine hydroxyl group in the active site of the enzyme. This prevents ACh from binding and

being hydrolyzed. The accumulation of ACh in the synapse leads to continuous stimulation of

cholinergic receptors, resulting in neurotoxicity.
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Caption: Cholinergic signaling pathway and the inhibitory action of Promecarb on

acetylcholinesterase.

Experimental Protocols
The following sections detail generalized experimental methodologies for determining the key

physical properties of Promecarb crystals. These protocols are based on standard laboratory

practices for organic crystalline compounds.

Melting Point Determination
The melting point of a crystalline solid is a key indicator of its purity.
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Start

Grind Promecarb crystals
to a fine powder

Pack the powder into a
capillary tube (2-3 mm height)

Place the capillary tube in a
melting point apparatus

Heat the sample at a controlled rate
(e.g., 1-2 °C/min near melting point)

Observe the sample through
a magnifying lens

Record the temperature (T1)
at which the first liquid appears

Record the temperature (T2)
when the last solid melts

End

Click to download full resolution via product page

Caption: Workflow for the determination of the melting point of Promecarb crystals.

Boiling Point Determination (at Reduced Pressure)
Due to the potential for decomposition at atmospheric pressure, the boiling point of Promecarb
is determined at reduced pressure.
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Start

Place a small amount of Promecarb
in a distillation flask

Set up a vacuum distillation apparatus
with a manometer

Reduce the pressure to the
desired level (e.g., 0.1 mmHg)

Gently heat the sample

Observe for steady boiling and
condensation on the thermometer

Record the stable temperature
as the boiling point at that pressure

End

Click to download full resolution via product page

Caption: Workflow for determining the boiling point of Promecarb at reduced pressure.

Solubility Determination
The solubility of Promecarb in various solvents can be determined using the equilibrium

saturation method.
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Start

Add excess Promecarb crystals
to a known volume of solvent

Stir the mixture at a constant
temperature for an extended period

(e.g., 24-48 hours) to ensure equilibrium

Filter or centrifuge the mixture
to separate the undissolved solid

Analyze the concentration of Promecarb
in the clear supernatant using a suitable
analytical method (e.g., HPLC, UV-Vis)

Calculate the solubility in
units of g/L or mg/mL

End

Click to download full resolution via product page

Caption: Workflow for the determination of the solubility of Promecarb.

Vapor Pressure Determination
The vapor pressure of Promecarb, a solid with low volatility, can be measured using the gas

saturation method.
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Start

Place Promecarb crystals in a
temperature-controlled saturator column

Pass an inert gas (e.g., nitrogen)
through the column at a known, slow flow rate

Trap the vaporized Promecarb from the
gas stream using a suitable sorbent or solvent

Quantify the amount of trapped
Promecarb using an analytical technique

(e.g., GC-MS)

Calculate the vapor pressure using the
ideal gas law and the measured mass and volume of gas

End

Click to download full resolution via product page

Caption: Workflow for the determination of the vapor pressure of Promecarb.

Conclusion
This technical guide has provided a detailed overview of the physical and chemical properties

of Promecarb crystals. The compiled data on its chemical identity, physical characteristics, and

chemical behavior, along with standardized experimental protocols, offer a valuable resource

for scientists and researchers. The elucidation of its mechanism of action through the inhibition

of the cholinergic signaling pathway further enhances the understanding of its biological

activity. While a definitive crystal structure remains to be determined, the information presented

here provides a solid foundation for further research and application involving Promecarb.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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